Cas no 957062-59-8 (4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid)
957062-59-8 structure
Product Name:4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid
CAS No:957062-59-8
MF:C12H9BFNO5
MW:277.012966871262
MDL:MFCD09800895
CID:802742
PubChem ID:45933774
Update Time:2025-04-19
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid
- [4-(4-fluoro-2-nitrophenoxy)phenyl]boronic acid
- 4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid
- Boronic acid,B-[4-(4-fluoro-2-nitrophenoxy)phenyl]-
- SCHEMBL2559852
- CS-0174604
- AKOS015853538
- (4-(4-Fluoro-2-nitrophenoxy)phenyl)boronicacid
- 4-Boronophenyl 4-fluoro-2-nitrophenyl ether
- MFCD09800895
- BS-29873
- 4-(4-Fluoro-2-nitrophenoxy)benzeneboronic acid
- DTXSID70672915
- 957062-59-8
-
- MDL: MFCD09800895
- Inchi: 1S/C12H9BFNO5/c14-9-3-6-12(11(7-9)15(18)19)20-10-4-1-8(2-5-10)13(16)17/h1-7,16-17H
- InChI Key: SAOPFWUHFIYTSV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(B(O)O)=CC=1
Computed Properties
- Exact Mass: 277.05600
- Monoisotopic Mass: 277.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.5A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 432.7±55.0 °C at 760 mmHg
- Flash Point: 215.5±31.5 °C
- PSA: 95.51000
- LogP: 1.72920
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114906-5g |
(4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid |
957062-59-8 | 95% | 5g |
$324.72 | 2023-08-31 | |
| TRC | F594938-100mg |
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid |
957062-59-8 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | F594938-250mg |
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid |
957062-59-8 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | F594938-500mg |
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid |
957062-59-8 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | F594938-1g |
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid |
957062-59-8 | 1g |
$333.00 | 2023-05-18 | ||
| Apollo Scientific | PC8322-1g |
4-(4-Fluoro-2-nitrophenoxy)benzeneboronic acid |
957062-59-8 | 1g |
£168.00 | 2024-05-26 | ||
| abcr | AB232800-1 g |
4-(4-Fluoro-2-nitrophenoxy)benzeneboronic acid |
957062-59-8 | 1g |
€246.00 | 2023-04-27 | ||
| abcr | AB232800-5 g |
4-(4-Fluoro-2-nitrophenoxy)benzeneboronic acid |
957062-59-8 | 5g |
€858.00 | 2023-04-27 | ||
| Apollo Scientific | PC8322-5g |
4-(4-Fluoro-2-nitrophenoxy)benzeneboronic acid |
957062-59-8 | 5g |
£669.00 | 2024-05-26 | ||
| Chemenu | CM134766-1g |
(4-(4-Fluoro-2-nitrophenoxy)phenyl)boronic acid |
957062-59-8 | 95% | 1g |
$215 | 2024-07-18 |
4-(4-Fluoro-2-nitrophenoxy)phenylboronic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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